Cas no 1003992-23-1 (4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE)

• Product Name: 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE
• CAS No: 1003992-23-1
• MF: C₁₇H₁₇N₃
• MW: 263.336983442307
• CID: 5156110
• Update Time: 2026-03-04

4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE

• Inchi： 1S/C17H17N3/c1-12-6-8-15(9-7-12)20-17(18)16(11-19-20)14-5-3-4-13(2)10-14/h3-11H,18H2,1-2H3
• InChI Key： JBNLTYORPDSURA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(N)=C(C2=CC=CC(C)=C2)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Additional information on 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE

Introduction to 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE (CAS No. 1003992-23-1)

4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE, identified by the Chemical Abstracts Service Number (CAS No.) 1003992-23-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in drug development. The compound belongs to the pyrazole family, a class of heterocycles widely recognized for their biological activity and versatility in medicinal chemistry.

The molecular structure of 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE incorporates several key functional groups that contribute to its unique chemical properties. The presence of a methoxy group at the meta position of the tolyl ring and a tosyl group at the 1-position of the pyrazole ring enhances its reactivity and binding affinity. These modifications make it a valuable intermediate in synthesizing more complex pharmacophores, particularly in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE has emerged as a promising candidate in this context. Its pyrazole core is a well-documented scaffold in drug discovery, exhibiting a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in this compound not only influences its pharmacokinetic profile but also enhances its interaction with biological targets.

One of the most compelling aspects of 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE is its potential as a building block for the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize off-target effects. The structural features of 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE, including its aromatic rings and functional groups, make it an ideal candidate for such applications.

Recent studies have highlighted the compound's utility in preclinical models as an inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation. In vitro experiments have demonstrated that derivatives of 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOLEAMINE can effectively modulate JAK activity, suggesting their potential use in treating inflammatory disorders such as rheumatoid arthritis. Additionally, preliminary data indicate that certain analogs may exhibit antitumor activity by inhibiting the proliferation of cancer cells through mechanisms involving JAK signaling.

The synthesis of 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOL-5-AMINE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted hydrazines with β-ketoesters or ketones to form the pyrazole core. Subsequent functionalization steps, such as methylation at the meta position of the tolyl ring and tosylation at the 1-position of the pyrazole ring, are critical for achieving the desired structure. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

The pharmaceutical industry has shown considerable interest in exploring derivatives of 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOLEAMINE due to their potential therapeutic benefits. Researchers are currently investigating how modifications to the substituents can fine-tune biological activity while maintaining favorable pharmacokinetic properties. Computational modeling and high-throughput screening techniques are being utilized to identify promising candidates for further development. These efforts aim to translate preclinical findings into clinical applications that address unmet medical needs.

From a chemical biology perspective, 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOLEAMINE serves as a valuable tool for understanding enzyme-drug interactions at a molecular level. By studying how this compound binds to target proteins, scientists can gain insights into mechanisms of action and develop strategies for improving drug design. This knowledge is crucial for optimizing lead compounds into viable drugs that can safely and effectively treat human diseases.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing stringent safety and efficacy standards before market approval. However, compounds like 4-(M-TOLYL)-1-TOSYL-1H-PYRAZOLEAMINE, with their well-documented structural features and potential therapeutic applications, are positioned favorably for future regulatory pathways. As more data becomes available from ongoing research studies, expectations are high that derivatives will advance through clinical trials toward becoming approved therapies.

In conclusion,4-(M-TOLYL)-1-TOSYL-1H-PYRAZOLEAMINE (CAS No. 1003992-23-1) represents an exciting opportunity in medicinal chemistry driven by its versatile structure and promising biological activities. Its role as an intermediate in synthesizing kinase inhibitors underscores its importance in developing targeted therapies for diseases such as cancer and inflammatory disorders. With continued research efforts focused on optimizing its properties,this compound holds significant potential as partof future medical breakthroughs.